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Compound of Interest

Compound Name: 2-Acetamido-5-nitropyridine

Cat. No.: B189021

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Acetamido-5-nitropyridine is a key building block in medicinal chemistry and drug
development, serving as a versatile intermediate for the synthesis of a variety of
pharmacologically active compounds. The introduction of a nitro group onto the pyridine ring at
the 5-position of 2-acetamidopyridine significantly influences its chemical reactivity, providing a
handle for further functionalization. The nitration of 2-acetamidopyridine is a classic example of
an electrophilic aromatic substitution reaction on a pyridine ring, a process that requires careful
control of reaction conditions to achieve the desired regioselectivity and yield. The acetylamino
group at the 2-position acts as a directing group, favoring the substitution at the 5-position. This
application note provides a detailed protocol for the nitration of 2-acetamidopyridine, along with
relevant physicochemical data and a visual representation of the experimental workflow.

Physicochemical Data

A summary of the key physical and chemical properties of the starting material and the final
product is provided below for easy reference.
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2-Acetamido-5-

Property 2-Acetamidopyridine . .
nitropyridine
Molecular Formula C7HsN20 C7H7N303[1]
Molecular Weight 136.15 g/mol [2] 181.15 g/mol [1]
CAS Number 5231-96-9[2] 5093-64-1[1]
Off-white to yellow crystalline ]
Appearance Gray solid
powder[2]
Melting Point 66-74 °C[2] 199-203 °C
Purity = 99% (GC)[2] 99.1%][3]

Experimental Protocol

This protocol details the nitration of 2-acetamidopyridine using a mixture of fuming nitric acid

and concentrated sulfuric acid.

Materials and Reagents:

Reagent CAS Number
2-Acetamidopyridine 5231-96-9
Concentrated Sulfuric Acid (98%) 7664-93-9
Fuming Nitric Acid (>90%) 7697-37-2
Ice N/A
Deionized Water 7732-18-5
Equipment:
e Three-necked round-bottom flask
o Magnetic stirrer and stir bar
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Dropping funnel

Thermometer

Ice bath

Bichner funnel and filter paper

Vacuum flask

Procedure:

Preparation of the Nitrating Mixture: In a clean and dry beaker, carefully and slowly add 14.6
mL of fuming nitric acid to 113 mL of concentrated sulfuric acid while cooling in an ice bath
and stirring.[4] Allow the mixture to cool to room temperature.

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer,
thermometer, and a dropping funnel, place 13.6 g of 2-acetamidopyridine.[4]

Addition of Nitrating Mixture: Slowly add the prepared nitrating mixture dropwise from the
dropping funnel to the 2-acetamidopyridine in the flask. Maintain the reaction temperature at
60 °C.[4]

Reaction: After the addition is complete, continue stirring the mixture at 60 °C for 2 hours.[4]

Work-up: After 2 hours, cool the reaction mixture to room temperature and then carefully
pour it onto crushed ice with stirring. A solid precipitate will form.

Isolation and Purification: Collect the solid product by vacuum filtration using a Btichner
funnel. Wash the solid with cold deionized water until the washings are neutral. Dry the
product in a desiccator under vacuum.

Characterization: The final product, 2-acetamido-5-nitropyridine, can be characterized by
its melting point and spectroscopic techniques such as *H NMR and IR spectroscopy. The
expected yield is approximately 88.40%.[4]

Experimental Workflow
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The following diagram illustrates the key steps in the synthesis of 2-acetamido-5-

nitropyridine.
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Caption: Workflow for the synthesis of 2-acetamido-5-nitropyridine.

Safety Precautions
o This reaction should be performed in a well-ventilated fume hood.
» Concentrated sulfuric acid and fuming nitric acid are highly corrosive and strong oxidizing

agents. Handle with extreme care and wear appropriate personal protective equipment
(PPE), including safety goggles, a lab coat, and acid-resistant gloves.

e The reaction is exothermic, especially during the mixing of acids and their addition to the
substrate. Proper temperature control is crucial to prevent runaway reactions.

 In case of contact with skin or eyes, rinse immediately with copious amounts of water and
seek medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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